Cas no 2171231-38-0 (3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methylbutanoic acid)

• Product Name: 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methylbutanoic acid
• CAS No: 2171231-38-0
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 5945699
• PubChem ID: 165810157
• Update Time: 2025-05-24

3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methylbutanoic acid
• 3-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-3-methylbutanoic acid
• 2171231-38-0
• EN300-1579865

• Inchi： 1S/C26H32N2O5/c1-16(2)22(13-23(29)28-26(3,4)14-24(30)31)27-25(32)33-15-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,16,21-22H,13-15H2,1-4H3,(H,27,32)(H,28,29)(H,30,31)/t22-/m0/s1
• InChI Key： FZLABPIIIGMAFH-QFIPXVFZSA-N
• SMILES： O(C(N[C@@H](CC(NC(C)(C)CC(=O)O)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methylbutanoic acid

Comprehensive Overview of 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methylbutanoic acid (CAS No. 2171231-38-0)

In the rapidly evolving field of peptide synthesis and pharmaceutical research, 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methylbutanoic acid (CAS No. 2171231-38-0) has emerged as a compound of significant interest. This Fmoc-protected amino acid derivative plays a pivotal role in solid-phase peptide synthesis (SPPS), a technique widely utilized in drug discovery and biotechnology. Researchers are increasingly focusing on its applications due to its high purity, stability, and compatibility with automated synthesis platforms.

The compound’s unique structural features, including the Fmoc (9-fluorenylmethoxycarbonyl) protecting group and branched alkyl side chains, make it indispensable for constructing complex peptides with enhanced bioavailability. Recent studies highlight its utility in developing targeted therapeutics, particularly in oncology and metabolic disorders. For instance, its incorporation into peptide-based inhibitors has shown promise in modulating protein-protein interactions, a hot topic in precision medicine.

One of the most searched questions in this domain is: "How does Fmoc protection improve peptide synthesis efficiency?" The answer lies in the compound’s ability to prevent unwanted side reactions during coupling steps while allowing selective deprotection under mild conditions. This aligns with the growing demand for green chemistry and sustainable lab practices, as fewer byproducts are generated compared to traditional methods.

Another trending discussion revolves around AI-driven drug design. Computational models frequently use derivatives like 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methylbutanoic acid to predict peptide stability and folding patterns. Such applications are crucial for accelerating high-throughput screening in virtual labs, reducing R&D costs significantly.

From a technical standpoint, the compound’s CAS No. 2171231-38-0 ensures traceability and compliance with global regulatory standards, such as REACH and FDA guidelines. Its molecular weight (exact mass: 454.52 g/mol) and solubility profile (compatible with DMF and DCM) further enhance its versatility for large-scale production. These attributes address common industry challenges like batch-to-batch consistency and scalability—key concerns for contract manufacturing organizations (CMOs).

In summary, 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methylbutanoic acid represents a convergence of innovation in peptide chemistry and modern therapeutic development. Its relevance to personalized medicine, automated synthesis, and computational biology positions it as a critical tool for next-generation biopharmaceuticals. As research continues to uncover new applications, this compound will undoubtedly remain at the forefront of scientific exploration.